Cas no 151515-56-9 (Phenol,3,5-dichloro-2,6-bis(2,4-dichlorophenoxy)-)
151515-56-9 structure
Product Name:Phenol,3,5-dichloro-2,6-bis(2,4-dichlorophenoxy)-
CAS No:151515-56-9
MF:C18H8Cl6O3
MW:484.972319602966
CID:140478
PubChem ID:475342
Update Time:2025-04-19
Phenol,3,5-dichloro-2,6-bis(2,4-dichlorophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,3,5-dichloro-2,6-bis(2,4-dichlorophenoxy)-
- 2,6-Bis(2,4-dichlorophenoxy)-3,5-dichlorophenol
- 3,5-dichloro-2,6-bis(2,4-dichlorophenoxy)phenol
- DTXSID30164801
- CHEBI:201985
- 151515-56-9
- Ambigol B
-
- Inchi: 1S/C18H8Cl6O3/c19-8-1-3-14(10(21)5-8)26-17-12(23)7-13(24)18(16(17)25)27-15-4-2-9(20)6-11(15)22/h1-7,25H
- InChI Key: GRQNRKQXLLLWGN-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=C(C=1OC1C=CC(=CC=1Cl)Cl)O)OC1C=CC(=CC=1Cl)Cl)Cl
Computed Properties
- Exact Mass: 481.86074
- Monoisotopic Mass: 481.860460g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.4
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
Phenol,3,5-dichloro-2,6-bis(2,4-dichlorophenoxy)- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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